2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-pyrazin-2-yl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C8H5N3O2S/c12-8(13)6-4-14-7(11-6)5-3-9-1-2-10-5/h1-4H,(H,12,13)
• InChI Key: FVGINDDZLLHQKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=NC(=CS2)C(=O)O
• Molecular Formula: C8H5N3O2S
• DSSTOX Substance ID: DTXSID60575966
• Molecular Weight: 207.21 g/mol
• CAS RN: 115311-44-9

Description

“2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid” is a chemical compound with the CAS Number: 115311-44-9. It has a molecular weight of 207.21. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC Name of the compound is 2- (2-pyrazinyl)-1,3-thiazole-4-carboxylic acid. The InChI Code is 1S/C8H5N3O2S/c12-8(13)6-4-14-7(11-6)5-3-9-1-2-10-5/h1-4H, (H,12,13).

Physical And Chemical Properties Analysis

The compound is solid in its physical form. .

Scientific Research Applications

Antimicrobial and Anticancer Activities

• Antibacterial, Antifungal, and Anticancer Properties : A derivative synthesized from pyrazine-2-carboxylic acid displayed antibacterial (against Staphylococcus aureus, Klebsiella pneumonia, and Escherichia coli), antifungal (Candida albicans and Aspergillus niger) activities, and anticancer activity against MDA-MB-231 breast cancer cells (Senthilkumar, Umarani, & Satheesh, 2021).
• Antimycobacterial Activity : Compounds synthesized from pyrazine- and pyridinecarboxylic acids showed antimycobacterial activity, particularly against Mycobacterium tuberculosis (Gezginci, Martin, & Franzblau, 1998); (Gezginci, Martin, & Franzblau, 2001).

Synthesis and Characterization

• Synthesis of Derivatives : Research shows the synthesis of various derivatives of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acids and their transformations (Prokopenko et al., 2010).
• Formation of Novel Compounds : The synthesis of novel bioactive pyrazolothiazoles was achieved, illustrating the compound's versatility in creating new chemical entities (Yuvaraj et al., 2014).

Luminescent and Coordination Properties

• Luminescent Properties and Coordination Compounds : Studies on gadolinium coordination compounds derived from various tetrazole-containing carboxylic acids, including pyrazin-2-yl derivatives, revealed interesting luminescent properties (Shen et al., 2016).
• Solvothermal Interconversions : Research on metal-involved solvothermal interconversions of pyrazinyl substituted azole derivatives, including pyrazin-2-yl, showed controllable reactions and mechanisms (Li et al., 2010).

Antidiabetic Properties and DNA Binding

• Antidiabetic Activity : A novel series of 1,3-diphenyl-pyrazole-4-carboxylic acid and its thiazole derivatives showed potential as α-amylase and α-glucosidase inhibiting agents, indicating antidiabetic properties (2020).
• DNA Binding and Anticancer Activity : M(ii)-complexes derived from a new pyrazine–thiazole ligand showed promising anticancer activity and DNA binding capabilities (Bera et al., 2021).

Safety and Hazards

The safety information and MSDS for “2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid” can be found at the provided link.

Mechanism of Action

Target of Action

The primary targets of 2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include pH, temperature, and the presence of other molecules in the environment.

Biochemical Analysis

Biochemical Properties

2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to bind to specific enzymes, potentially inhibiting or activating their functions. For instance, it may interact with enzymes involved in metabolic pathways, altering their activity and affecting the overall metabolic flux. The nature of these interactions can vary, including hydrogen bonding, π-π stacking, and electrostatic interactions .

Cellular Effects

The effects of this compound on cellular processes are diverse. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it may affect the expression of genes involved in metabolic processes, leading to changes in cellular metabolism. Additionally, it can impact cell signaling pathways, potentially altering the cellular response to various stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It may inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Furthermore, it can influence gene expression by interacting with transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation. Long-term exposure to the compound in in vitro or in vivo studies can provide insights into its temporal effects on cellular processes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or gene expression. At higher doses, it may cause toxic or adverse effects, including cellular damage or disruption of normal cellular functions. Understanding the dosage effects is crucial for determining the compound’s therapeutic potential and safety .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments. Understanding its transport and distribution is essential for determining its bioavailability and potential therapeutic applications .